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Executive Summary

2-Chloro-5-fluorophenyl cyclohexyl ketone (CAS: 1443343-20-1) is a critical intermediate in
the synthesis of arylcyclohexylamine-based dissociative anesthetics and novel psychoactive
substances (NPS), specifically halogenated analogs of ketamine and deschloroketamine.

This guide provides a definitive technical analysis of its mass spectrometry (MS) fragmentation
patterns. Unlike standard library entries, this document focuses on comparative differentiation,
distinguishing this specific analyte from its non-fluorinated analogs (e.g., 2-chlorophenyl
cyclohexyl ketone) and positional isomers. The analysis prioritizes Electron lonization (EI) for
GC-MS workflows, the gold standard for precursor identification.

Chemical Identity & Properties
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Property Specification

IUPAC Name (2-Chloro-5-fluorophenyl)(cyclohexyl)methanone
Molecular Formula C13H14CIFO

Molecular Weight 240.70 g/mol

Monoisotopic Mass 240.0717 Da (3°Cl)

Ortho-chloro substitution (steric hindrance),
Key Structural Features Meta-fluoro substitution (electronic withdrawal),

Cyclohexyl ring (flexible lipophilic moiety)

Mass Spectrometry Fragmentation Analysis (EI-MS)

The fragmentation of aryl cyclohexyl ketones under 70 eV Electron lonization is governed by
ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-cleavage adjacent to the carbonyl group. The presence of the halogenated aromatic ring
directs the charge retention, creating a distinct spectral fingerprint.

Primary Fragmentation Pathway

The mass spectrum is dominated by the stability of the acylium ion derived from the aromatic
ring.

e Molecular lon (

): Observed at m/z 240. Typically of moderate intensity due to the stabilizing effect of the
aromatic ring, though the cyclohexyl group promotes fragmentation.

o Isotopic Pattern: A distinct M+2 peak at m/z 242 is observed with ~32% intensity of the
parent peak, confirming the presence of one Chlorine atom.

o Base Peak (

-Cleavage): The bond between the carbonyl carbon and the cyclohexyl ring breaks. The
charge is retained on the aromatic acylium ion due to resonance stabilization.

o Fragment: [2-CI-5-F-Ph-CO]J*
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o miz:157 (35CI) / 159 (5°Cl)

o Mechanism:[1] Homolytic cleavage of the C(carbonyl)-C(cyclohexyl) bond.

e Secondary Aryl lon (Decarbonylation): The acylium ion ejects a neutral CO molecule (28 Da).
o Fragment: [2-CI-5-F-Ph]* (Phenyl cation)
o m/z:129 (3>Cl) / 131 (3’Cl)

o Cyclohexyl Series: The cyclohexyl radical may retain the charge (less favored) or undergo
ring fragmentation.

o m/z 83: [Cyclohexyl]*

o m/z 55: [C4aH~7]* (Ring opening fragment, typically high abundance in cyclohexyl ketones).

Fragmentation Pathway Diagram
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Figure 1: Predicted EI-MS fragmentation pathway for 2-Chloro-5-fluorophenyl cyclohexyl
ketone.

Comparative Analysis: Differentiating Alternatives

In forensic and synthetic contexts, this molecule must be distinguished from its non-fluorinated
analog (2-Chlorophenyl cyclohexyl ketone) and other isomers.[2][3]

Comparison vs. 2-Chlorophenyl Cyclohexyl Ketone

The primary difference is the mass shift caused by the Fluorine atom (+18 Da vs. H).
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2-Chloro-5-
2-Chlorophenyl ) )
Feature fluorophenyl . Diagnostic Value
(Alternative)
(Analyte)

High: Immediate MW

Molecular lon (M+) m/z 240 m/z 222 _ _
confirmation.

Critical: The +18 Da
Base Peak (Acylium) m/z 157 m/z 139 shift tracks to the

aromatic fragment.

High: Confirms F is on
Aryl Cation m/z 129 m/z 111 the ring, not the alkyl
chain.

None: These alkyl
Cyclohexyl lons m/z 83, 55 m/z 83, 55 fragments are
identical.

_ ' Low: Both contain one
Isotopic Ratio Cl pattern (3:1) Cl pattern (3:1) )
Chlorine.

Comparison vs. Positional Isomers (e.g., 4-Chloro-2-
fluoro...)

Differentiation of isomers relies on the "Ortho Effect" and subtle abundance variations.

e 2-Chloro Isomers (Ortho): The Chlorine at the 2-position sterically hinders the carbonyl, often
enhancing the rate of

-cleavage (loss of cyclohexyl) relative to the molecular ion.

e 4-Chloro Isomers (Para): Lacking steric hindrance, the molecular ion (M+) is typically more
intense relative to the base peak compared to the ortho-isomer.

» McLafferty Rearrangement: In cyclohexyl ketones,

-hydrogen transfer can occur. Ortho-substituents can suppress this pathway due to steric
twisting of the carbonyl out of plane.
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Experimental Protocol: GC-MS Identification

This protocol is designed to ensure reproducible fragmentation for library matching.

Methodology: Self-Validating GC-MS Workflow

Sample Prep: Dissolve 1 mg of sample in 1 mL Methanol (HPLC grade).
« Inlet: Splitless injection (1 pL) at 250°C to minimize thermal degradation.
e Column: Rxi-5ms or equivalent (30m x 0.25mm x 0.25um).

e Gradient: 80°C (1 min hold)

20°C/min

300°C (5 min hold).

e MS Source: Electron lonization (EIl) at 70 eV; Source Temp 230°C.

Analytical Workflow Diagram

Sample » | GC Separation » | El Source - Quadrupole Detection Data Analysis
(Methanol) 1 (Rxi-5ms Column) 1 (70ev) "] Scan m/z 40-400 (TIC) (Extract m/z 157, 240)

Click to download full resolution via product page

Figure 2: Standardized GC-MS workflow for ketone identification.[1][3][4][5]
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o Context: Provides the baseline fragmentation for the aryl cyclohexyl ketone scaffold (m/z
105 base peak).

o Context: Establishes the "Ortho Effect” and fragmentation rules for chlorin

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7977564/docs?utm_src=pdf-body-img#mass-spectrometry-fragmentation-pattern-of-2-chloro-5-fluorophenyl-cyclohexyl-ketone
https://pdf.benchchem.com/81/Mass_Spectrometry_Fragmentation_of_2_Hydroxy_phenyl_methyl_cyclohexanone_A_Technical_Guide.pdf
https://pdf.benchchem.com/189/Differentiating_Isomers_of_Chlorophenyl_cyclohexanone_Using_Mass_Spectrometry_A_Comparison_Guide.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB9698833_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535375/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C712505&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C712505&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C712505&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7977564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Tang, M. H. Y., et al. "Emergence of new psychoactive substance 2-fluorodeschloroketamine:
Toxicology and urinary analysis."[7] Forensic Science International, 2020.[7] [Link]

o Context: Validates the metabolic and precursor relationships of fluorin

Context: Verification of chemical identity and commercial availability as a research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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